ethyl 5-(acetyloxy)-2-[(dimethylamino)methyl]-1-methyl-1H-indole-3-carboxylate

• Molecular Formula: C17H22N2O4
• Molecular Weight: 318.4 g/mol
• IUPAC Name: ethyl 5-acetyloxy-2-[(dimethylamino)methyl]-1-methylindole-3-carboxylate
• InChI: InChI=1S/C17H22N2O4/c1-6-22-17(21)16-13-9-12(23-11(2)20)7-8-14(13)19(5)15(16)10-18(3)4/h7-9H,6,10H2,1-5H3
• InChI Key: NGEIGNWFGJZXGF-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=C(N(C2=C1C=C(C=C2)OC(=O)C)C)CN(C)C

Description

Ethyl 5-(acetyloxy)-2-[(dimethylamino)methyl]-1-methyl-1H-indole-3-carboxylate, commonly known as AM-ester, is a synthetic compound that belongs to the class of indole-based cannabinoids. It was first synthesized by Alexandros Makriyannis and his team in the early 1990s. Since then, AM-ester has been extensively studied for its potential applications in various scientific fields.

Mechanism of Action

AM-ester binds to the cannabinoid receptors CB1 and CB2, which are found throughout the body, including in the brain, immune system, and peripheral tissues. This binding activates the endocannabinoid system, which plays a role in various physiological processes, including pain, inflammation, and appetite regulation.
Biochemical and Physiological Effects:
AM-ester has been shown to have various biochemical and physiological effects. It has been shown to have analgesic, anti-inflammatory, and anti-cancer properties. It has also been shown to have anxiolytic and antidepressant effects.

Advantages and Limitations for Lab Experiments

One advantage of using AM-ester in lab experiments is its high potency and selectivity for the cannabinoid receptors CB1 and CB2. This makes it a useful tool for studying the endocannabinoid system. However, one limitation of using AM-ester is its short half-life, which can make it difficult to study its long-term effects.
List of

Future Directions

1. Further studies on the potential therapeutic applications of AM-ester in the treatment of various diseases, including cancer, pain, and inflammation.
2. Studies on the potential use of AM-ester as a tool in neuroscience research, particularly in the study of the endocannabinoid system.
3. Studies on the potential use of AM-ester in the development of new drugs targeting the endocannabinoid system.
4. Studies on the potential use of AM-ester in the treatment of addiction and substance abuse.
5. Studies on the potential use of AM-ester in the treatment of psychiatric disorders, including anxiety and depression.

Synthesis Methods

The synthesis of AM-ester involves the reaction of indole-3-carboxylic acid with N,N-dimethylformamide dimethyl acetal (DMF-DMA) to form the corresponding indole-3-carboxaldehyde. This intermediate is then reacted with N,N-dimethylaminomethyl chloride to form the N,N-dimethylaminoethylindole-3-carboxaldehyde. The final step involves the reaction of the N,N-dimethylaminoethylindole-3-carboxaldehyde with ethyl acetoacetate to form AM-ester.

Scientific Research Applications

AM-ester has been extensively studied for its potential applications in various scientific fields. It has been studied for its potential use as a therapeutic agent for the treatment of various diseases, including cancer, pain, and inflammation. AM-ester has also been studied for its potential use as a tool in neuroscience research, particularly in the study of the endocannabinoid system.